Cas no 681174-67-4 (N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 681174-67-4
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 5830128
• PubChem ID: 3624342
• Update Time: 2025-07-21

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4H-chromeno[4,3-d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-2,3-dihydro-
• N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• Oprea1_357487
• AKOS024581382
• 681174-67-4
• F0537-0819

• Inchi： 1S/C19H14N2O4S/c22-18(15-9-23-13-7-3-4-8-14(13)25-15)21-19-20-17-11-5-1-2-6-12(11)24-10-16(17)26-19/h1-8,15H,9-10H2,(H,20,21,22)
• InChI Key： JZFWIADEKIFVJU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1=NC2C3=CC=CC=C3OCC=2S1)=O

Computed Properties

• Exact Mass: 366.06742811g/mol
• Monoisotopic Mass: 366.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• pka: 6.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Professional Introduction to N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681174-67-4)

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS number 681174-67-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates multiple pharmacophoric elements, which contribute to its unique chemical and biological properties.

The core structure of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide consists of a chromeno-thiazole scaffold linked to a dihydrobenzodioxine moiety. The chromeno-thiazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. This architectural feature has positioned the compound as a potential candidate for the development of novel therapeutic agents. The dihydrobenzodioxine component further enhances the molecule's pharmacological profile by contributing to its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. The unique structural features of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide make it an attractive scaffold for designing molecules that can modulate key signaling cascades involved in tumor growth and progression. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain kinases and transcription factors that are aberrantly expressed in various types of cancer. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chromeno-thiazole core is typically synthesized through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the dihydrobenzodioxine moiety and the carboxamide group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide has revealed intriguing properties that warrant further exploration. In vitro assays have shown that the compound exhibits significant inhibitory effects on several cancer cell lines without causing notable toxicity in normal cells. This selective toxicity is a crucial factor in evaluating the potential of a drug candidate for clinical development. Additionally, the compound demonstrates ability to induce apoptosis in cancer cells by modulating intracellular signaling pathways associated with cell death and survival.

The molecular interactions between N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide and biological targets have been investigated using computational modeling techniques. These studies have provided insights into the binding modes of the compound with its target proteins and have helped identify key residues responsible for its pharmacological activity. Such information is invaluable for designing derivatives with enhanced potency and selectivity. The integration of experimental data with computational approaches has accelerated the discovery process and has paved the way for structure-based drug design strategies.

In conclusion，N-{4H-chromeno[4,3-d][1，3]thiazol - 2 - yl strong >} - < strong > 23 - di hydro - 14 - benz o do x ine - 22 - carbox am ide strong > ( CAS No . 68 11744 -67 - 44 ) is a promising pharmacological entity with significant potential in oncology research . Its unique structural features ， combined with its demonstrated biological activity ， make it an exciting candidate for further development . As research in this field continues to evolve ， it is anticipated that compounds like N-{< strong > 43 H - chromeno [43 d ] [13 ] thia z ol -22 yl } } - < strong >23 di hydro -14 benz o do x ine -22 carbox am ide strong > will play a pivotal role in advancing our understanding of cancer biology and in developing novel therapeutic interventions . The continued exploration of this molecule ， both in vitro and in vivo ， holds great promise for translating laboratory discoveries into clinical benefits . p >